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Compound of Interest

Compound Name: 28-Mephe-31-N-meile-cck (26-33)
CAS No.: 154336-13-7
Cat. No.: B1681890

Get Quote

Introduction: Receptor Biology & Compound
Selection

Cholecystokinin (CCK) mediates gallbladder contraction and delays gastric emptying primarily
through the CCK1 Receptor (CCK1R), formerly known as CCK-A (Alimentary). The CCK2
Receptor (CCK2R), formerly CCK-B (Brain), is dominant in the CNS and stomach acid
secretion but plays a minor or modulatory role in smooth muscle contraction depending on the
species.

The Criticality of Sulfation

A frequent source of experimental failure is the incorrect selection of CCK analogs.

e CCKI1R (Gallbladder): Requires a sulfated tyrosine at the 7th position from the C-terminus
for high-affinity binding. Non-sulfated CCK-8 has 500-1000 fold lower affinity for CCK1R.

e CCK2R (Stomach/Brain): Binds both sulfated and non-sulfated forms with similar high
affinity.[1][2]
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Signaling Pathway (Mechanism of Action)

Upon binding CCK1R on smooth muscle cells, the signal is transduced via

proteins, triggering the Phospholipase C (PLC) cascade. This results in Calcium mobilization
and Myosin Light Chain (MLC) phosphorylation.[3][4]
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Figure 1: CCK1R signal transduction pathway in smooth muscle leading to contraction.[1]
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Compound Selection Guide

Compound

Specificity

Primary
Application

Notes

Gold Standard for

Must be stored at

CCK-8 (Sulfated) CCK1R & CCK2R Gallbladder -20°C; avoid repeated
contraction. freeze-thaw.
CNS studies; o
) . Poor affinity for
CCK-8 (Non-Sulfated) = CCK2R Selective Negative control for
CCK1R.
Gallbladder.

In vivo models;

Amphibian analog;

Cerulein CCK1R & CCK2R o _ generally more stable
Pancreatitis induction.
than CCK-8.
) Minimal effect on
) Anxiety models;
CCK-4 CCK2R Selective ) ] ) gallbladder smooth
Gastric acid secretion.
muscle.
] ) Confirming specificity Non-peptide
Devazepide CCK1R Antagonist

in organ bath.

antagonist.[5][6]

Protocol A: Ex Vivo Gallbladder Contraction (Organ

Bath)

This assay measures isometric tension. The guinea pig gallbladder is the preferred model due

to its pharmacological similarity to human tissue (exclusive CCK1R mediation).

Reagents & Buffer Preparation
Krebs-Henseleit Buffer (pH 7.4):

e NaCl: 118 mM

e KCI: 4.7 mM

e : 2.5 mM (Add last to prevent precipitation)
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1.2 mM

1.2 mM

125 mM

Glucose: 11 mM

Critical: Aerate continuously with Carbogen (95%

/ 5%

) to maintain pH.

Tissue Preparation

» Euthanize guinea pig (250—-350g) via cervical dislocation or overdose (per IACUC).

Rapidly excise the gallbladder.

Wash in cold, oxygenated Krebs buffer to remove bile. Note: Bile acids can
sensitize/desensitize receptors.

Cut longitudinal strips (approx. 2mm x 8mm).

Tie 4-0 silk thread to both ends of the strip.

Mount Tissue Equilibration Viability Test Washout Cumulative Dosing Record Tension
(1.0g Pre-load) (60 min, Wash x3) (KCI 60mM) (30 min) (CCK-8S: 10pM - 1uM) (Isometric)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for isometric tension recording.

Detailed Steps

e Mounting: Suspend strip in a 10-20 mL organ bath at 37°C. Attach one end to a fixed hook
and the other to an isometric force transducer.
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e Pre-load: Apply 1.0 g (10 mN) of resting tension.

o Equilibration: Allow tissue to stabilize for 60 minutes. Wash (replace buffer) every 15-20
minutes.

o Why? Smooth muscle often exhibits spontaneous activity or stress relaxation initially.

 Viability Check: Challenge with 60 mM KCI (depolarization). If contraction is <0.5 g, discard
tissue. Wash out until baseline returns.[7][8]

e Agonist Challenge: Add CCK-8S cumulatively (e.g.,

M to
M) in 0.5 log unit increments.

o Wait for the plateau of contraction (approx. 2—3 mins) before adding the next dose.
e Antagonist Protocol (Optional): Incubate Devazepide (

M) for 20 mins prior to CCK-8S curve generation.

Protocol B: In Vivo Gastric Emptying (Phenol Red
Method)

CCK delays gastric emptying (pyloric contraction).[9][10] This protocol uses Phenol Red as a
non-absorbable marker to quantify gastric retention.

Materials

o Test Meal: 1.5% Methylcellulose containing 0.05% Phenol Red.
o Agonist: CCK-8S (dissolved in saline + 0.1% BSA).

o Spectrophotometer: Capable of reading at 560 nm.

Procedure

o Fasting: Fast mice (C57BL/6, male) for 18—24 hours with free access to water.
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e Drug Administration:
o Administer CCK-8S (e.g., 1-10 pg/kg, i.p.) or Vehicle.
o Wait 15 minutes.
o Test Meal: Administer 150 pL of the Phenol Red meal via oral gavage.
e Timing: Wait exactly 20 minutes.
e Termination: Euthanize animal (cervical dislocation).
o Harvest: Clamp the pylorus and cardia immediately. Remove the stomach.

o Extraction:

[e]

Place stomach in 15 mL tube containing 0.1 N NaOH (to homogenize and alkalize).

o

Homogenize.

[¢]

Add protein precipitant (e.g., 20% Trichloroacetic acid) if solution is turbid, then centrifuge.

[¢]

Add NaOH to supernatant until color turns purple/red (Phenol red is pH sensitive; absorbs
at 560nm in basic conditions).

o Measurement: Read absorbance at 560 nm.

Calculation
[5][11]

o Standard: Absorbance of the stomach immediately after gavage (Time 0 control).

« Interpretation: CCK-8S treated animals will have higher absorbance (lower emptying %)
compared to vehicle.

Data Analysis & Troubleshooting
Quantitative Analysis
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e Organ Bath: Plot Contraction (% of KCl response or grams) vs. Log[Agonist]. Fit to a

sigmoidal dose-response curve (Hill equation) to determine

and

e Schild Plot: If using antagonists, perform curves at 3 concentrations of antagonist to

determine

(affinity).

Troubleshooting Guide

Issue

Probable Cause

Solution

Low Potency of CCK-8

Peptide Adsorption

Peptides stick to plastic. Use
0.1% BSA in all stock solutions

and dilution tubes.

No Contraction (Gallbladder)

Receptor Desensitization

CCK1R desensitizes rapidly.
Ensure 30+ min washout
between single-dose

challenges.

Variable Gastric Emptying

Stress

Stress inhibits emptying via
CRF pathways. Handle mice
gently and acclimate to gavage

prior to study.

Degradation

Proteolysis

CCK is degraded by neutral
endopeptidases. Keep stocks
on ice; consider adding
protease inhibitors for long

incubations.
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cholecystokinin-B receptor.[9][10] Gastroenterology.

e Xu, X., et al. (2008). Mechanisms mediating CCK-8S-induced contraction of proximal colon
in guinea pigs. World Journal of Gastroenterology.

e Liddle, R. A. (1997). Cholecystokinin cells.[6][9][10][12][13][14] Annual Review of Physiology.

e BenchChem. (2025). Isolated Organ Bath Studies of Dicyclomine on Guinea Pig lleum
(Protocol adaptation for smooth muscle).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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